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Compound of Interest

Compound Name: Oxybutynin

Cat. No.: B001027 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

active pharmaceutical ingredients (APIs) like Oxybutynin is paramount. This document

provides procedural guidance on personal protective equipment (PPE), operational plans for

handling and storage, and disposal protocols to minimize exposure and ensure a safe

laboratory environment.

Quantitative Data Summary
The following table summarizes the key quantitative data for Oxybutynin, compiled from

various safety data sheets.

Property Value Reference

Physical State
Solid, White Crystalline

Powder
,

Molecular Weight 356.98 g/mole

Melting Point 57°C (134.6°F)

Acute Oral Toxicity (LD50)
>400 mg/kg (Dog), 460 mg/kg

(Rat), 725 mg/kg (Mouse)

Occupational Exposure Limits

(OEL)

No data available. Not

established by OSHA, NIOSH,

or ACGIH.
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Operational and Disposal Plans
Engineering Controls and Handling Procedures
Proper engineering controls are the primary line of defense in minimizing exposure to

Oxybutynin.

Ventilation: Always handle Oxybutynin in a well-ventilated area. For procedures that may

generate dust or aerosols, such as weighing or preparing solutions, a chemical fume hood or

a powder containment hood should be utilized.

Personal Hygiene: Avoid contact with eyes, skin, and clothing. Do not eat, drink, or smoke in

areas where Oxybutynin is handled. Wash hands thoroughly after handling the compound.

Personal Protective Equipment (PPE) Selection
The selection of appropriate PPE is critical for preventing direct contact with Oxybutynin. The

following workflow outlines the decision-making process for PPE selection.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b001027?utm_src=pdf-body
https://www.benchchem.com/product/b001027?utm_src=pdf-body
https://www.benchchem.com/product/b001027?utm_src=pdf-body
https://www.benchchem.com/product/b001027?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b001027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Oxybutynin PPE Selection Workflow

Hazard Assessment

PPE Selection

Assess the Task:
- Weighing/Dispensing
- Solution Preparation
- In-vitro/In-vivo study

Potential for Dust/Aerosol Generation?

Potential for Splash?

Hand Protection:
- Nitrile or other chemical-resistant gloves

Body Protection:
- Lab coat

- Chemical-resistant apron/coveralls

Eye Protection:
- Safety glasses with side shields

- Chemical splash goggles

Respiratory Protection:
- NIOSH-approved respirator (e.g., N95)

- Powered Air-Purifying Respirator (PAPR)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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